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Compound of Interest

Compound Name: Longistylumphylline A

Cat. No.: B580231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Longistylumphylline A is a naturally occurring alkaloid that has been identified and isolated

from plants of the Daphniphyllum genus. Alkaloids from this genus are known for their complex

and diverse chemical structures, which have attracted considerable interest from the scientific

community for their potential biological activities. This technical guide provides a summary of

the currently available information on the physical and chemical properties of

Longistylumphylline A. It is important to note that while basic identifying information is

available, detailed experimental data on many of its properties are not extensively documented

in publicly accessible scientific literature.

Chemical and Physical Properties
Longistylumphylline A is characterized by the following fundamental properties:
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Property Value Source

Molecular Formula C₂₃H₂₉NO₃ [1][2]

Molecular Weight 367.5 g/mol [1]

CAS Registry Number 857672-34-5 [1]

Class Alkaloid [1][2]

Natural Source Daphniphyllum macropodum [2]

Note on Data Availability: Comprehensive quantitative data regarding the physical and

chemical properties of Longistylumphylline A, such as solubility, melting point, boiling point,

and pKa, are not readily available in the current body of scientific literature. Further

experimental characterization is required to determine these values.

Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of

Longistylumphylline A are not extensively published. However, a general workflow for the

isolation of alkaloids from plant material can be conceptualized. The structural elucidation of

novel alkaloids from Daphniphyllum species typically involves advanced spectroscopic

techniques.

General Alkaloid Isolation Workflow
The isolation of alkaloids from plant sources is a multi-step process that generally involves

extraction, acid-base partitioning, and chromatographic purification.
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A generalized workflow for the isolation and identification of alkaloids from plant material.
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Spectroscopic Analysis
The determination of the complex structures of Daphniphyllum alkaloids, including presumably

Longistylumphylline A, relies heavily on a combination of spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for establishing the carbon skeleton and the

connectivity of protons and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula. Fragmentation patterns can provide additional structural

information.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the presence of key

functional groups within the molecule.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the scientific literature regarding the

biological activity of Longistylumphylline A or any associated signaling pathways. The

broader class of Daphniphyllum alkaloids has been noted for a range of biological activities,

which suggests that Longistylumphylline A could be a candidate for future pharmacological

investigation. Without experimental data on its biological effects, no signaling pathway

diagrams can be constructed.

Conclusion
Longistylumphylline A remains a largely uncharacterized natural product. While its basic

chemical identity has been established, a thorough investigation into its physical properties,

chemical reactivity, and biological functions is warranted. The complex architecture suggested

by its molecular formula and its origin from a genus known for producing bioactive compounds

make it a person of interest for natural product chemists and pharmacologists. Future research

efforts will be necessary to fill the existing gaps in our knowledge of this intriguing alkaloid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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